Cas no 2034390-75-3 (N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide)

• Product Name: N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• CAS No: 2034390-75-3
• MF: C₁₄H₁₅N₃O₂S₂
• MW: 321.417800188065
• CID: 5552050
• PubChem ID: 91815751
• Update Time: 2025-11-06

N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• AKOS025317783
• N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• N-(3-methyl-1,2-thiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide
• 2034390-75-3
• F6475-7866

• Inchi： 1S/C14H15N3O2S2/c1-9-7-12(21-17-9)16-13(18)11-3-2-5-15-14(11)19-10-4-6-20-8-10/h2-3,5,7,10H,4,6,8H2,1H3,(H,16,18)
• InChI Key： AIDDCJTUFDRFRA-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C(C(NC2=CC(C)=NS2)=O)=CC=CN=1

Computed Properties

• Exact Mass: 321.06056908g/mol
• Monoisotopic Mass: 321.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide

Introduction to N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide (CAS No. 2034390-75-3)

N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2034390-75-3, represents a novel class of molecules with potential applications in pharmaceutical development and drug discovery. The intricate structure of this compound, featuring a nicotinamide backbone conjugated with isothiazole and tetrahydrothiophene moieties, suggests a unique set of chemical properties and biological activities that are currently under extensive investigation.

The isothiazole ring system, a key feature of this molecule, has been widely studied for its diverse pharmacological effects. Isothiazoles are known to exhibit antimicrobial, anti-inflammatory, and anti-cancer properties, making them valuable scaffolds for drug design. In particular, the 3-methylisothiazol-5-yl moiety contributes to the compound's ability to interact with biological targets in a specific manner, potentially modulating pathways relevant to various diseases. This region of the molecule has been identified as a critical pharmacophore in several lead compounds that have advanced into clinical trials.

The tetrahydrothiophene group in N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide adds another layer of complexity to its structure. Tetrahydrothiophenes are heterocyclic compounds that are commonly found in natural products and pharmaceuticals. They are known for their ability to enhance the solubility and bioavailability of drugs, as well as their potential to interact with enzymes and receptors. The presence of this moiety in the compound suggests that it may exhibit improved pharmacokinetic properties compared to simpler analogs.

Nicotinamide, another prominent feature of this compound, is a derivative of vitamin B3 and has been extensively studied for its health benefits. It is involved in numerous metabolic processes and has been shown to have neuroprotective, anti-inflammatory, and antioxidant effects. The incorporation of nicotinamide into the structure of N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide may contribute to its potential therapeutic applications by enhancing its biological activity and reducing toxicity.

Recent research has highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between this compound and its target proteins. These studies have revealed that the 3-methylisothiazol-5-yl and tetrahydrothiophen-3-yl moieties are critical for binding affinity and specificity. By optimizing these regions, researchers can fine-tune the biological activity of the compound, making it more effective against specific disease targets.

The synthesis of N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Multi-step synthetic routes involving cyclization, condensation, and functional group transformations have been developed to construct the desired molecule efficiently. These synthetic strategies not only provide insights into the reactivity of the individual moieties but also offer opportunities for modifying the structure to improve pharmacological properties.

In vitro studies have begun to explore the biological activity of N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide. Initial results suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation and cancer. These findings are consistent with the known properties of isothiazole and tetrahydrothiophene derivatives. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The development of novel drug candidates often involves collaboration between chemists, biologists, and clinicians. N-(3-methylisothiazol-5-yl)-2-((tetrahydrothiophen-3-yloxy))nicotinamide represents an excellent example of how interdisciplinary approaches can lead to innovative therapeutics. By combining structural insights from computational chemistry with experimental validation in cell-based assays, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for N-(3-methylisothiazol--5--yl)-2--((tetra--hydro--thiophen--3--yloxy)nicotinamide are promising given its unique structure and potential biological activities. Further research is warranted to explore its therapeutic potential in detail. As our understanding of disease mechanisms continues to evolve, compounds like this one may play a crucial role in developing next-generation treatments for various conditions.